1-Pentyne, 4,4-dimethyl-
Overview
Description
“1-Pentyne, 4,4-dimethyl-” is a chemical compound with the molecular formula C7H12 . It is also known by other names such as “4,4-Dimethyl-1-pentyne”, “4,4-Dimethyl-1-pentin” in German, and “4,4-Diméthyl-1-pentyne” in French .
Molecular Structure Analysis
The molecular structure of “1-Pentyne, 4,4-dimethyl-” can be represented by the InChI string:InChI=1S/C7H12/c1-5-6-7(2,3)4/h1H,6H2,2-4H3 . This structure is also available as a 2D Mol file or as a computed 3D SD file . Physical And Chemical Properties Analysis
“1-Pentyne, 4,4-dimethyl-” has a molecular weight of 96.1702 . More detailed physical and chemical properties such as boiling point, fusion point, and thermophysical properties can be found in specialized databases like the NIST Chemistry WebBook .Scientific Research Applications
Organic Synthesis
- The reaction of μ-oxobis[(trifluoromethanesulfonato)(phenyl)iodine(III)] with group 14 propargyl derivatives, including 4,4-dimethyl-1-(trimethylsilyl)-2-pentyne, results in the formation of 4,4-dimethyl-1-(2-iodophenyl)-2-pentyne, demonstrating its utility in organic synthesis processes (Gately, Luther, Norton, Miller, & Anderson, 1992).
Photochemical Studies
- Studies on the photochemistry of 4,4-dimethyl-1-mesityl-2-pentyn-1-one have revealed complex reaction pathways involving intermediates like carbene and biradicals, highlighting the compound's significance in understanding photochemical reactions (Agosta, Caldwell, Jay, Johnston, Venepalli, Scaiano, Singh, & Wolff, 1987).
Vibrational Spectroscopy
- Infrared and Raman spectroscopy studies of 4,4-dimethyl-2-pentyne have been used to assign vibrational modes and understand the molecular structure, which is crucial for identifying material properties (Carlisle & Crowder, 1991).
Reaction with Thiols and Amines
- The uncatalyzed reaction of 4,4-dimethyl-2-pentyn-1-al with thiols under kinetic control conditions leads to acetylenic hemithials, showing the compound's reactivity and potential in synthetic chemistry (Borisova, Medvedeva, Bannikova, & Vyazankin, 1985).
Organometallic Chemistry
- The reaction between triisobutylaluminum and aliphatic 1-alkynes, including 4,4-dimethyl-1-pentyne, has been investigated, highlighting its role in understanding the reactivity of organometallic compounds towards functional substrates (Lardicci, Caporusso, & Giacomelli, 1974).
Safety and Hazards
properties
IUPAC Name |
4,4-dimethylpent-1-yne |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12/c1-5-6-7(2,3)4/h1H,6H2,2-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHBYKPSFBHWBJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC#C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30333818 |
Source
|
| Record name | 1-Pentyne, 4,4-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30333818 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
96.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13361-63-2 |
Source
|
| Record name | 4,4-Dimethyl-1-pentyne | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13361-63-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Pentyne, 4,4-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30333818 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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